(1R,4R,5R,6R)-5,6-dihydroxy-4,5,6-trimethyl-2,8-dioxa-13-azatricyclo[8.5.1.013,16]hexadec-10-ene-3,7-dione
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Description
The compound “(1R,4R,5R,6R)-5,6-dihydroxy-4,5,6-trimethyl-2,8-dioxa-13-azatricyclo[8.5.1.0¹³,¹⁶]hexadec-10-ene-3,7-dione” (CAS: 315-22-0) is a complex tricyclic alkaloid with a molecular formula of C₁₆H₂₃NO₆ and a molecular weight of 325.36 g/mol . Its structure features:
- A fused tricyclic core (8.5.1.0¹³,¹⁶) with oxygen (2,8-dioxa) and nitrogen (13-aza) heteroatoms.
- Two ketone groups (3,7-dione), three methyl substituents (4,5,6-trimethyl), and vicinal diols (5,6-dihydroxy).
- Stereochemical specificity at positions 1R, 4R, 5R, and 6R, distinguishing it from stereoisomers like monocrotaline .
This compound shares structural homology with pyrrolizidine alkaloids but exhibits unique stereochemical and functional group variations that may influence its bioactivity and biosynthesis.
Properties
Molecular Formula |
C16H23NO6 |
|---|---|
Molecular Weight |
325.36 g/mol |
IUPAC Name |
(1R,4R,5R,6R)-5,6-dihydroxy-4,5,6-trimethyl-2,8-dioxa-13-azatricyclo[8.5.1.013,16]hexadec-10-ene-3,7-dione |
InChI |
InChI=1S/C16H23NO6/c1-9-13(18)23-11-5-7-17-6-4-10(12(11)17)8-22-14(19)16(3,21)15(9,2)20/h4,9,11-12,20-21H,5-8H2,1-3H3/t9-,11+,12?,15+,16-/m0/s1 |
InChI Key |
QVCMHGGNRFRMAD-OLIGNJLKSA-N |
Isomeric SMILES |
C[C@H]1C(=O)O[C@@H]2CCN3C2C(=CC3)COC(=O)[C@]([C@]1(C)O)(C)O |
Canonical SMILES |
CC1C(=O)OC2CCN3C2C(=CC3)COC(=O)C(C1(C)O)(C)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogs
Table 1: Structural Comparison of Tricyclic Alkaloids
Key Observations :
- Functional Groups: Vicinal diols and methyl groups enhance solubility compared to monocrotaline’s macrocyclic diester system.
- Biosynthetic Pathways: The compound’s biosynthetic gene cluster (BGC) in Pseudomonas shares low similarity (<13%) with known lankacidin BGCs, suggesting novel enzymology .
Functional and Bioactive Comparisons
Antitumor Potential
- Lankacidin C : Exhibits antitumor activity by inhibiting microtubule assembly. Its BGC in Pseudomonas shows partial homology to redox-cofactor pathways in the target compound’s producers, hinting at analogous mechanisms .
Toxicity Profiles
- Monocrotaline: Metabolized in the liver to reactive pyrrolic intermediates, causing hepatotoxicity. The target compound’s stereochemistry may reduce metabolic activation, mitigating toxicity .
- Retrorsine : Similar hepatotoxicity but distinct in macrocyclic structure, highlighting the role of ring size and substituents in toxicity.
Table 2: BGC Features in Pseudomonas spp.
| BGC Type | Target Compound’s BGC | Pyoverdine BGC | Lankacidin BGC |
|---|---|---|---|
| Core Enzymes | NRPS-like, oxidoreductases | NRPS, siderophore | Modular PKS |
| Similarity (%) | 13% to lankacidin | >90% conserved | Reference |
| Bioactive Output | Undocumented | Iron uptake | Antitumor |
Insights :
- The target compound’s BGC is distinct from common Pseudomonas pathways (e.g., pyoverdine) but shares redox-cofactor modules with lankacidin producers.
- Low similarity to known BGCs suggests novel secondary metabolites, aligning with genome-mining predictions for underexplored NPs .
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